Cas no 111359-65-0 (2-?bromo-?6-?(2-?propen-?1-?yloxy)Naphthalene)

• Product Name: 2-?bromo-?6-?(2-?propen-?1-?yloxy)Naphthalene
• CAS No: 111359-65-0
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD16040577
• CID: 2104852
• PubChem ID: 272210
• Update Time: 2025-04-21

2-?bromo-?6-?(2-?propen-?1-?yloxy)Naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-?bromo-?6-?(2-?propen-?1-?yloxy)Naphthalene
• 6-Bromo-2-(2-propenyloxy)naphthalene
• HS-3336
• 2-Bromo-6-allyloxynaphthalene
• 2-bromo-6-prop-2-enoxynaphthalene
• NSC116492
• SCHEMBL4029550
• AKOS006039169
• 2-allyloxy-6-bromonaphthalene
• PFJRUTWTMVNJPA-UHFFFAOYSA-N
• 2-bromo-6-(prop-2-en-1-yloxy)naphthalene
• DA-28940
• 2-(Allyloxy)-6-bromonaphthalene
• 111359-65-0
• NSC-116492

• MDL： MFCD16040577
• Inchi： 1S/C13H11BrO/c1-2-7-15-13-6-4-10-8-12(14)5-3-11(10)9-13/h2-6,8-9H,1,7H2
• InChI Key： PFJRUTWTMVNJPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CC=C2C=1)OCC=C

Computed Properties

• Exact Mass: 261.99933Da
• Monoisotopic Mass: 261.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 359.8±17.0 °C at 760 mmHg
• Flash Point: 146.3±7.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-?bromo-?6-?(2-?propen-?1-?yloxy)Naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)